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Compound of Interest

Compound Name: Isobutyl octanoate

Cat. No.: B1582965

Molecular Formula: C12H2402[1][2][3][4][5]
Molecular Weight: 200.32 g/mol [1][2][3][4][5][6][7]

Isobutyl octanoate, also known as 2-methylpropyl octanoate, is a fatty acid ester.[5] It is
recognized by the CAS Number 5461-06-3.[1][4][5]

Summary of Physicochemical Data

For ease of reference, the key quantitative properties of isobutyl octanoate are summarized in
the table below.
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Property Value

Molecular Formula C12H2402

Molecular Weight 200.32 g/mol [1][2][3][4]1[6][7]

IUPAC Name 2-methylpropyl octanoate[5][7]

Synonyms n-Octanoic Acid Isobutyl Ester, Isobutyl
caprylate[1][4][5][7]

CAS Number 5461-06-3[1][4][5]

Appearance Colorless to Light yellow clear liquid[3]

Purity >99.0% (GC)[3][4]

Density 0.85200 to 0.86400 @ 25.00 °C[6]

Refractive Index 1.41600 to 1.42600 @ 20.00 °C[6]

Flash Point 93.89 °C (201.00 °F) TCCI6]

InChl Key CFQRBRGFNFRMBD-UHFFFAOY SA-N[3][7]

SMILES CCCCCCCC(=0)oCcc(C)C[3171

Experimental Protocols

While specific, detailed experimental protocols for the synthesis or analysis of isobutyl
octanoate are not readily available in the provided search results, the purity of commercially
available isobutyl octanoate is commonly determined by Gas Chromatography (GC).[3][4] A
general workflow for such an analysis is outlined below.

General Gas Chromatography (GC) Workflow for Purity
Analysis

This diagram illustrates a typical workflow for determining the purity of a chemical substance
like isobutyl octanoate using gas chromatography.
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A generalized workflow for purity analysis of isobutyl octanoate using Gas Chromatography
(GC).

Methodology:

o Sample Preparation: A known amount of the isobutyl octanoate sample is dissolved in a
suitable volatile organic solvent (e.g., hexane, ethyl acetate). This dilution ensures that the
concentration is within the optimal range for the detector.

« Injection: A small volume of the prepared sample is injected into the gas chromatograph. The
high temperature of the injection port vaporizes the sample.

o Separation: An inert carrier gas (e.g., helium, nitrogen) transports the vaporized sample
through a capillary column. The column's stationary phase interacts differently with the
components of the sample, leading to their separation based on factors like boiling point and
polarity. Isobutyl octanoate will elute at a characteristic retention time under specific column
and temperature conditions.

o Detection: As the separated components exit the column, they are detected by a detector,
commonly a Flame lonization Detector (FID) for organic compounds. The detector generates
an electrical signal proportional to the amount of the component.

o Data Analysis: The detector's signal is recorded over time to produce a chromatogram. The
area of the peak corresponding to isobutyl octanoate is integrated and compared to the
total area of all peaks in the chromatogram. The purity is then calculated as the percentage
of the main peak area relative to the total peak area.

Further analytical techniques such as Mass Spectrometry (MS), often coupled with GC (GC-
MS), and Nuclear Magnetic Resonance (NMR) spectroscopy would be employed for structural
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confirmation and more detailed impurity profiling, though specific protocols were not detailed in
the search results. The NIST WebBook provides mass spectrometry data (electron ionization)
for n-caprylic acid isobutyl ester, which is a synonym for isobutyl octanoate.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

© 2025 BenchChem. All rights reserved. 4/5 Tech Support


https://www.benchchem.com/product/b1582965?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5461063&Mask=200
https://www.benchchem.com/product/b1582965?utm_src=pdf-custom-synthesis
https://www.calpaclab.com/isobutyl-n-octanoate-min-98-100-ml/ala-i157452-100ml
https://gsrs.ncats.nih.gov/ginas/app/beta/substances/6GT8657GUF
https://cymitquimica.com/products/3B-O0032/5461-06-3/isobutyl-n-octanoate/
https://labsolu.ca/product/isobutyl-n-octanoate/
https://pubchem.ncbi.nlm.nih.gov/compound/Isobutyl-octanoate
https://www.thegoodscentscompany.com/data/rw1045151.html
https://www.fishersci.ca/shop/products/isobutyl-n-octanoate-tci-america-2/p-7134141
https://webbook.nist.gov/cgi/cbook.cgi?ID=C5461063&Mask=200
https://www.benchchem.com/product/b1582965#isobutyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582965#isobutyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582965#isobutyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/product/b1582965#isobutyl-octanoate-molecular-weight-and-formula
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1582965?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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